(5R)-6-(1-hydroxyethyl)-7-oxo-3-[(2R)-tetrahydrofuran-2-yl]-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: (5R)-6-(1-hydroxyethyl)-7-oxo-3-[(2R)-oxolan-2-yl]-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• InChI: InChI=1S/C12H15NO5S/c1-5(14)7-10(15)13-8(12(16)17)9(19-11(7)13)6-3-2-4-18-6/h5-7,11,14H,2-4H2,1H3,(H,16,17)/t5?,6-,7?,11-/m1/s1
• InChI Key: HGGAKXAHAYOLDJ-YZJVMBJSSA-N
• Isomeric SMILES: CC(C1[C@@H]2N(C1=O)C(=C(S2)[C@H]3CCCO3)C(=O)O)O
• Canonical SMILES: CC(C1C2N(C1=O)C(=C(S2)C3CCCO3)C(=O)O)O

Description

Faropenem is a member of penems and a member of oxolanes.

Scientific Research Applications

Structural Analysis and Pharmacological Patterns

• X-ray Structural Insights : The compound, a β-lactam penem antibiotic, has been studied using X-ray analyses to understand its structural aspects, particularly the spatial arrangement of its dithiocarbamate chain. This understanding is vital for antibiotic activity analysis (Dapporto et al., 1999).

Isolation and Physicochemical Properties

• Isolation from Fermentation Broths : Research includes the isolation of related β-lactam compounds from the fermentation broths of various Streptomyces species, shedding light on the natural production and physicochemical properties of these antibiotics (Shibamoto et al., 1980).

Comparative Stability Studies

• Stability Against Renal Dehydropeptidase-I : The compound's stability compared to other carbapenems and penems against renal dehydropeptidase-I has been studied, which is crucial for understanding its pharmacokinetics and potential therapeutic use (Hikida et al., 1993).

Crystallographic Insights

• Crystal Structure Analysis : Investigations into the crystal structure of the sodium salt of this compound provide insights into its molecular interactions and stability, essential for understanding its behavior in biological systems (Oyama et al., 1994).

Synthesis and Chemical Reactions

• Synthesis and Reactions : Various studies have focused on synthesizing related β-lactam compounds and examining their chemical reactions. This research is fundamental to developing new antibiotics and understanding the compound's chemical behavior (Deng Fu-li, 2007).

Development of β-lactamase Inhibitors

• Novel Inhibitors from Clavulanic Acid : The creation of β-lactamase inhibitors from clavulanic acid, which involve derivatives of the compound, is significant for enhancing antibiotic efficacy against resistant bacteria (Hunt & Zomaya, 1982).

NMR Characterization of Derivatives

• NMR Characterization : The compound's derivatives have been synthesized and characterized using NMR, providing detailed insights into their molecular structure and potential pharmacological applications (Blau et al., 2008).